Cas no 89300-31-2 (TRIFLURALIN-RING-UL-14C)

• Product Name: TRIFLURALIN-RING-UL-14C
• CAS No: 89300-31-2
• MF: C₁₃H₁₆F₃N₃O₄
• MW: 347.234301567078
• CID: 711562
• Update Time: 2023-03-28

TRIFLURALIN-RING-UL-14C Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)-, labeled with carbon-14 (9CI)
• TRIFLURALIN-RING-UL-14C
• α,α,α-Trifluoro-2,6-dinitro-N,N-dipropyl-p-toluidine-ring-UL-14C

• Inchi： 1S/C13H16F3N3O4/c1-3-5-17(6-4-2)12-10(18(20)21)7-9(13(14,15)16)8-11(12)19(22)23/h7-8H,3-6H2,1-2H3/i7+2,8+2,9+2,10+2,11+2,12+2
• InChI Key： ZSDSQXJSNMTJDA-MYBSUMCASA-N
• SMILES： [14C]1(N(CCC)CCC)[14C]([N+]([O-])=O)=[14CH][14C](C(F)(F)F)=[14CH][14C]=1[N+]([O-])=O

Computed Properties

• Exact Mass: 347.129
• Monoisotopic Mass: 347.129
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Flash Point: 4 °C

TRIFLURALIN-RING-UL-14C Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：2
• Hazard Category Code： 11-38-48/20-63-65-67
• Safety Instruction： 36/37-46-62
• Hazardous Material Identification：
• Storage Condition：2-8°C